Cas no 1806023-77-7 (3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid
• CAS No: 1806023-77-7
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4893681
• Update Time: 2025-10-12

3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid

• Inchi： 1S/C9H7BrF2INO2/c10-2-4-6(1-7(15)16)14-3-5(8(4)13)9(11)12/h3,9H,1-2H2,(H,15,16)
• InChI Key： RCFWWSXHMQYQFG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(CC(=O)O)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid

Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1806023-77-7)

3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806023-77-7, is a highly versatile and synthetically valuable compound in the field of pharmaceutical and agrochemical research. This pyridine derivative features a unique structural motif combining a bromomethyl group, a difluoromethyl substituent, and an iodo atom, making it an attractive scaffold for medicinal chemists exploring novel bioactive molecules.

The compound’s molecular structure, characterized by its acetic acid moiety at the 2-position, positions it as a key intermediate in the synthesis of more complex heterocyclic compounds. The presence of multiple reactive sites—specifically the bromomethyl group for nucleophilic substitution reactions, the iodo atom for cross-coupling reactions, and the difluoromethyl group for modulating metabolic stability and binding affinity—enhances its utility in drug discovery programs.

In recent years, the demand for fluorinated compounds in pharmaceutical development has surged due to their ability to improve pharmacokinetic properties such as lipophilicity, metabolic stability, and binding interactions with biological targets. The difluoromethyl group in 3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid is particularly noteworthy, as it has been extensively studied for its role in enhancing drug efficacy and reducing susceptibility to enzymatic degradation. For instance, fluorinated analogs of kinase inhibitors have demonstrated improved potency and duration of action in clinical trials, underscoring the significance of this structural feature.

The bromomethyl and iodopyridine functionalities provide additional synthetic handles that enable diverse chemical modifications. The bromomethyl group is commonly employed in Suzuki-Miyaura cross-coupling reactions to introduce aryl or heteroaryl moieties, while the iodo atom serves as a precursor for Sonogashira couplings or other transition-metal-catalyzed transformations. These reactivity patterns make 3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid a valuable building block for constructing intricate molecular architectures.

Recent advances in fragment-based drug design have highlighted the importance of small-molecule scaffolds that can be rapidly modified to optimize pharmacological profiles. The structural features of 3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid, including its acetic acid functionality, offer opportunities for further derivatization through amide bond formation or esterification, allowing chemists to fine-tune solubility, permeability, and target engagement.

Moreover, the compound’s potential applications extend beyond pharmaceuticals into agrochemicals, where pyridine derivatives are frequently employed as key components in herbicides and pesticides. The incorporation of electron-withdrawing groups such as the difluoromethyl moiety can enhance the bioactivity of agrochemical agents by improving their interaction with biological targets while reducing environmental persistence.

From a synthetic chemistry perspective, 3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid exemplifies the strategic use of multifunctional intermediates to streamline complex molecule construction. Its availability as a commercial chemical allows researchers to expedite hit-to-lead optimization processes without extensive custom synthesis efforts. This accessibility is particularly beneficial in high-throughput screening (HTS) campaigns, where rapid access to diverse chemical libraries is critical for identifying promising drug candidates.

The compound’s role in developing next-generation therapeutics aligns with broader trends in medicinal chemistry toward rational drug design and structure-based optimization. By leveraging its unique structural attributes—such as the combined influence of halogen atoms on electronic properties—the compound contributes to efforts aimed at overcoming challenges associated with drug resistance and improving therapeutic outcomes.

In conclusion,3-(Bromomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1806023-77-7) represents a synthetically rich platform with significant potential across multiple domains of chemical research. Its combination of reactive handles and physicochemical properties positions it as an indispensable tool for chemists striving to innovate in pharmaceuticals and agrochemicals alike.